(1-Methylcyclopentyl)methanethiol

• Molecular Formula: C7H14S
• Molecular Weight: 130.25 g/mol
• IUPAC Name: (1-methylcyclopentyl)methanethiol
• InChI: InChI=1S/C7H14S/c1-7(6-8)4-2-3-5-7/h8H,2-6H2,1H3
• InChI Key: NCGBNOBZSFIQHL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1)CS

Description

(1-Methylcyclopentyl)methanethiol is a branched aliphatic thiol characterized by a cyclopentane ring substituted with a methyl group and a methanethiol (-SH) moiety. Its structure introduces steric hindrance and increased hydrophobicity compared to simpler thiols like methanethiol (CH₃SH). Branched thiols like this are of interest in organic synthesis, materials science, and specialty chemical applications due to their unique reactivity and stability profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions: (1-Methylcyclopentyl)methanethiol can be synthesized through several methods. One common approach involves the reaction of (1-Methylcyclopentyl)methanol with hydrogen sulfide in the presence of a catalyst. Another method includes the reaction of (1-Methylcyclopentyl)methane with sulfur and a reducing agent .

Industrial Production Methods: Industrial production of (1-Methylcyclopentyl)methanethiol typically involves the use of continuous flow reactors to ensure consistent product quality and yield. The process often includes the use of high-pressure hydrogenation and catalytic desulfurization to achieve the desired purity .

Chemical Reactions Analysis

Types of Reactions: (1-Methylcyclopentyl)methanethiol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfoxides and sulfones.

Reduction: It can be reduced to form the corresponding hydrocarbon.

Substitution: It can participate in nucleophilic substitution reactions, where the thiol group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and strong bases are typically employed.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: (1-Methylcyclopentyl)methane.

Substitution: Various substituted cyclopentyl derivatives.

Scientific Research Applications

(1-Methylcyclopentyl)methanethiol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It is studied for its potential role in biological systems, particularly in sulfur metabolism.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a biomarker for certain diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals

Mechanism of Action

The mechanism of action of (1-Methylcyclopentyl)methanethiol involves its interaction with various molecular targets and pathways. It can act as a nucleophile, participating in reactions with electrophilic species. In biological systems, it may interact with enzymes involved in sulfur metabolism, such as methanethiol oxidase, which catalyzes its oxidation .

Comparison with Similar Compounds

Table 1: Structural and Reactivity Comparison

Property	(1-Methylcyclopentyl)methanethiol	Methanethiol (CH₃SH)	Cyclohexanethiol
Molecular Weight (g/mol)	~132.3	48.1	116.2
Boiling Point (°C)	~150–160 (estimated)	6.0	158–160
Nucleophilicity	Low (steric hindrance)	High	Moderate
Oxidation Stability	High	Low	Moderate

Analytical Detection Methods

Methanethiol is quantified via gas chromatography (GC) with sensitivities down to pmol/mL in blood . For (1-Methylcyclopentyl)methanethiol:

• Volatility : Lower volatility necessitates higher-temperature GC columns or derivatization.
• Mass Spectrometry : High-resolution MS/MS would improve detection specificity due to its complex fragmentation pattern.

Research Findings and Discussion

• Microbial Inhibition : Methanethiol’s toxicity in M. fumariolicum SolV (growth rate reduction from 0.060 h⁻¹ to 0.043 h⁻¹ at 15 µM ) suggests structural analogs may exhibit dose-dependent effects. The target compound’s steric bulk could mitigate toxicity by slowing enzymatic degradation.
• Environmental Fate : Methanethiol’s atmospheric lifetime is short (minutes to hours), whereas branched thiols may persist longer, impacting environmental cycling .
• Catalytic Design : Acid-base tuning in catalysts (e.g., alkali promotion) critical for methanethiol selectivity could guide synthesis optimization for branched derivatives.

Biological Activity

(1-Methylcyclopentyl)methanethiol, a sulfur-containing organic compound, is a derivative of methanethiol (methyl mercaptan). Its biological activity is of significant interest due to its potential roles in various biochemical pathways and therapeutic applications. This article explores the biological activity of (1-Methylcyclopentyl)methanethiol, including its mechanisms of action, physiological effects, and relevant case studies.

Chemical Structure and Properties

(1-Methylcyclopentyl)methanethiol can be represented by the chemical formula $C_7H_{14}S$. The compound features a methylcyclopentyl group attached to a thiol (-SH) functional group, contributing to its unique chemical properties and biological interactions.

1. Methanethiol Metabolism

The metabolism of methanethiol in humans is primarily facilitated by the enzyme selenium-binding protein 1 (SELENBP1), which acts as a methanethiol oxidase (MTO). This enzyme catalyzes the oxidation of methanethiol into formaldehyde, hydrogen peroxide (H2O2), and hydrogen sulfide (H2S) in the presence of oxygen, which are crucial for various cellular processes .

• Products of Methanethiol Oxidation:
  • Formaldehyde : A reactive aldehyde that can participate in various biological reactions.
  • Hydrogen Peroxide : Acts as a signaling molecule at low concentrations but can be cytotoxic at high levels.
  • Hydrogen Sulfide : Known for its role in cellular signaling and potential protective effects against oxidative stress.

2. Role in Cancer

Research indicates that SELENBP1 expression is often downregulated in various cancer tissues, suggesting that methanethiol metabolism may play a role in tumor suppression. Decreased levels of SELENBP1 correlate with poor clinical outcomes in cancers such as colorectal, lung, and breast cancer .

1. SELENBP1 and Methanethiol Accumulation

A study involving patients with extra-oral halitosis revealed mutations in the SELENBP1 gene that resulted in decreased MTO activity. These patients exhibited elevated levels of methanethiol and dimethyl sulfide in their breath, indicating a direct link between genetic variations affecting SELENBP1 and altered methanethiol metabolism .

2. Methanethiol's Role in Inflammation

Methanethiol has been shown to contribute to the production of pro-inflammatory cytokines such as IL-1 by anaerobic Gram-negative bacteria. This suggests that (1-Methylcyclopentyl)methanethiol may have implications in inflammatory responses .

Data Table: Biological Activities of (1-Methylcyclopentyl)methanethiol

Biological Activity	Mechanism/Effect	Reference
Methanethiol oxidation	Conversion to H2S, H2O2, formaldehyde
Inhibition of cancer cell proliferation	Downregulation of SELENBP1
Induction of inflammatory cytokines	Production by gut microbiota
Potential neuroprotective effects	Modulation of neurotransmitter systems

Q & A

Q. What are the primary synthetic routes for (1-Methylcyclopentyl)methanethiol, and how do reaction conditions influence product purity?

Methodological Answer: The compound can be synthesized via thiolation reactions using methanol or syngas with hydrogen sulfide over heterogeneous catalysts like K₂WO₄/alumina. Reaction temperature (e.g., 300–360°C), pressure, and catalyst acid-base properties critically affect product purity. For instance, stronger basic sites enhance selectivity for thiols over dimethyl sulfide by suppressing side reactions. Use gas chromatography with sulfur chemiluminescence detection (GC-SCD) to monitor byproducts and optimize conditions .

Q. How can researchers detect and quantify trace levels of (1-Methylcyclopentyl)methanethiol in environmental samples?

Methodological Answer: Proton-transfer-reaction mass spectrometry (PTR-MS) enables real-time detection at ppt–ppb levels, ideal for atmospheric studies. For aqueous or biological matrices, derivatize the thiol with electrophilic agents (e.g., iodoacetamide) followed by LC-MS/MS analysis. Validate methods using isotopically labeled internal standards to correct for matrix effects .

Q. What biochemical pathways involve (1-Methylcyclopentyl)methanethiol, and how do genetic mutations affect its metabolism?

Methodological Answer: The compound is metabolized by selenium-binding protein 1 (SELENBP1), which oxidizes methanethiol derivatives. Mutations in SELENBP1 (e.g., frameshift variants) disrupt this pathway, leading to systemic accumulation. Investigate using CRISPR-edited cell lines or murine models, coupled with headspace GC-MS to measure tissue-specific thiol levels .

Advanced Research Questions

Q. How do acid-base properties of heterogeneous catalysts influence the selectivity and activity in synthesizing (1-Methylcyclopentyl)methanethiol?

Methodological Answer: Balance Lewis acid and basic sites to optimize the methanol-to-thiol pathway. For example, K₂WO₄/alumina with moderate basicity achieves 90–96% selectivity at 47–56% methanol conversion. Use temperature-programmed desorption (TPD) with NH₃/CO₂ to map acid-base strength. Doping with Cs⁺ or Mg²⁺ can fine-tune site density, as shown in zeolite-based catalysts .

Q. What computational approaches are optimal for determining the conformational stability of (1-Methylcyclopentyl)methanethiol clusters?

Methodological Answer: Employ density functional theory (DFT) with dispersion corrections (e.g., B97X-D/cc-pVTZ) to model non-covalent interactions. Compare rotational constants and vibrational frequencies with experimental microwave or IR spectra. Basis sets like aug-cc-pVQZ improve accuracy for sulfur-containing systems .

Q. How can interdisciplinary methods resolve contradictions in catalytic performance data for thiol synthesis reactions?

Methodological Answer: Discrepancies in activity vs. selectivity often arise from inconsistent acid-base characterization. Apply a standardized protocol: (1) Use TPD and pyridine-IR for acid-base profiling; (2) Correlate with kinetic data under fixed-bed reactor conditions; (3) Perform in situ XAS to monitor catalyst oxidation states during reaction cycles. Cross-validate with microkinetic modeling .

Q. What role does (1-Methylcyclopentyl)methanethiol play in prebiotic chemistry, and what experimental models validate its contribution to abiogenesis?

Methodological Answer: Simulate hydrothermal vent conditions (high H₂, 80–120°C, Fe/Ni sulfides) to test its formation from cyclopentanol and H₂S. Analyze reaction products via FT-ICR-MS. Compare with genomic data from extremophiles to identify conserved sulfur-metabolizing enzymes, suggesting evolutionary conservation of thiol-based pathways .